Cas no 913836-03-0 (5-(dihydroxyboranyl)pyridine-3-carboxylic acid)

5-(dihydroxyboranyl)pyridine-3-carboxylic acid structure

913836-03-0 structure

Product Name:5-(dihydroxyboranyl)pyridine-3-carboxylic acid

CAS No:913836-03-0

MF:C₆H₆BNO₄

MW:166.927141666412

MDL:MFCD02323212

CID:802816

PubChem ID:3560503

Update Time:2024-10-26

5-(dihydroxyboranyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Borononicotinic acid
- 5-Carboxypyridine-3-boronic acid
- 3-Pyridinecarboxylicacid, 5-borono- (9CI)
- 5-(DIHYDROXYBORYL)NICOTINIC ACID
- 5-boronopyridine-3-carboxylic acid
- 5-Dihydroxyboronylnicotinic acid
- 5-(dihydroxyboranyl)pyridine-3-carboxylic acid
- 5-borono-3-pyridinecarboxylic acid
- XKDATYTUCBKUQZ-UHFFFAOYSA-N
- OR6227
- FCH920875
- SBB052559
- TRA0028683
- AB118
- 5-Borono-3-pyridinecarboxylic acid (ACI)
- 5-(Dihydroxyboryl)-3-pyridinecarboxylic acid
- SCHEMBL789735
- MFCD02323212
- AB11841
- carboxypyridine-3-boronic acid5-boronopyridine-3-carboxylic acid
- 5-(Dihydroxyboryl)nicotinicacid
- 913836-03-0
- DTXSID90393635
- AC7234
- AKOS002375066
- SY030584
- AS-57704
- MDL： MFCD02323212
- Inchi： 1S/C6H6BNO4/c9-6(10)4-1-5(7(11)12)3-8-2-4/h1-3,11-12H,(H,9,10)
- InChI Key： XKDATYTUCBKUQZ-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(B(O)O)C=NC=1)O

Computed Properties

Exact Mass: 167.03900
Monoisotopic Mass: 167.039
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 90.6

Experimental Properties

Density: 1.5
Melting Point: 226-230
Boiling Point: 486.3℃ at 760 mmHg
Flash Point: 247.9°C
Refractive Index: 1.588
PSA: 90.65000
LogP: -1.54040

5-(dihydroxyboranyl)pyridine-3-carboxylic acid Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

5-(dihydroxyboranyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM218673-1g	5-Carboxypyridine-3-boronic Acid	913836-03-0	98%	1g	$247	2021-08-04
Apollo Scientific	OR6227-250mg	5-Carboxypyridine-3-boronic acid	913836-03-0		250mg	£130.00	2024-05-24
Apollo Scientific	OR6227-1g	5-Carboxypyridine-3-boronic acid	913836-03-0		1g	£385.00	2024-05-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y03175-250mg	5-Carboxypyridine-3-boronic Acid	913836-03-0	97%	250mg	¥1259.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y03175-1g	5-Carboxypyridine-3-boronic Acid	913836-03-0	97%	1g	¥2719.0	2024-07-18
TRC	B689443-25mg	5-Borononicotinic acid	913836-03-0		25mg	$ 64.00	2023-04-18
TRC	B689443-50mg	5-Borononicotinic acid	913836-03-0		50mg	$ 75.00	2023-04-18
TRC	B689443-100mg	5-Borononicotinic acid	913836-03-0		100mg	$ 87.00	2023-04-18
TRC	B689443-250mg	5-Borononicotinic acid	913836-03-0		250mg	$ 98.00	2023-04-18
Matrix Scientific	081996-1g	5-Dihydroxyboronylnicotinic acid, 95%	913836-03-0	95%	1g	$598.00	2023-09-10

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